Cas no 1562248-73-0 (3-(4-chlorothiophen-2-yl)prop-2-enal)

• Product Name: 3-(4-chlorothiophen-2-yl)prop-2-enal
• CAS No: 1562248-73-0
• MF: C₇H₅ClOS
• MW: 172.631999731064
• CID: 6090401
• PubChem ID: 163198721
• Update Time: 2025-05-20

3-(4-chlorothiophen-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)prop-2-enal
• 2-Propenal, 3-(4-chloro-2-thienyl)-
• 3-(4-Chlorothiophen-2-yl)acrylaldehyde
• EN300-1966239
• 1562248-73-0
• CS-0349875

• Inchi： 1S/C7H5ClOS/c8-6-4-7(10-5-6)2-1-3-9/h1-5H
• InChI Key： FDKCOJZACLCYKC-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1SC=C(Cl)C=1

Computed Properties

• Exact Mass: 171.9749636g/mol
• Monoisotopic Mass: 171.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 302.9±32.0 °C(Predicted)

Additional information on 3-(4-chlorothiophen-2-yl)prop-2-enal

Introduction to 3-(4-chlorothiophen-2-yl)prop-2-enal (CAS No. 1562248-73-0)

3-(4-chlorothiophen-2-yl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1562248-73-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of a thiophene ring substituted with a chlorine atom and an aldehyde functional group on the propenyl side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure makes it a valuable scaffold for further chemical modifications and derivatization, which are crucial steps in drug discovery and material science applications.

The thiophene core in 3-(4-chlorothiophen-2-yl)prop-2-enal is a well-known motif in medicinal chemistry, often found in natural products and bioactive molecules. Thiophenes are known for their stability, ability to engage in π-stacking interactions, and their role as heterocyclic components in various pharmacophores. The introduction of a chloro substituent at the 4-position of the thiophene ring enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

The aldehyde group at the 2-position of the propenyl side chain provides another reactive site for further functionalization. Aldehydes are versatile intermediates that can undergo oxidation to form carboxylic acids, reduction to form primary alcohols, or condensation reactions to yield imines or Schiff bases. These transformations are pivotal in synthesizing more intricate molecules with tailored properties. The combination of these reactive sites makes 3-(4-chlorothiophen-2-yl)prop-2-enal a promising building block for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(4-chlorothiophen-2-yl)prop-2-enal in constructing bioactive scaffolds. For instance, researchers have leveraged its structure to develop inhibitors of enzymes involved in inflammatory pathways. The thiophene ring and the aldehyde group can be strategically modified to target specific binding pockets on proteins, modulating their activity and potentially alleviating symptoms associated with chronic inflammatory diseases. Additionally, the compound’s ability to form hydrogen bonds due to the presence of both oxygen and sulfur atoms makes it an excellent candidate for designing molecules with high affinity for biological targets.

In material science, 3-(4-chlorothiophen-2-yl)prop-2-enal has been explored for its potential applications in organic electronics. The conjugated system of the molecule allows it to participate in charge transport processes, making it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The chlorine substituent can also influence the electronic properties of the molecule by introducing electron-withdrawing effects, which can be fine-tuned through further derivatization. This dual functionality makes it an attractive candidate for designing novel materials with enhanced performance characteristics.

The synthesis of 3-(4-chlorothiophen-2-yl)prop-2-enal typically involves multi-step reactions starting from commercially available precursors such as 4-chlorothiophene and acrylic acid or its derivatives. Key steps often include halogenation reactions to introduce the chloro substituent, followed by condensation or coupling reactions to form the propenyl side chain. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These improvements are crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical applications.

The biological activity of 3-(4-chlorothiophen-2-yl)prop-2-enal has been investigated in several preclinical studies. Researchers have demonstrated its potential as an antioxidant, anti-inflammatory, and antimicrobial agent. The thiophene ring is known to exhibit radical-scavenging properties due to its ability to delocalize electrons across the aromatic system. This electron delocalization can neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Additionally, the aldehyde group can interact with biological targets through covalent bonding or non-covalent interactions, modulating enzyme activity and signaling pathways.

In conclusion,3-(4-chlorothiophen-2-yl)prop-2-enal (CAS No. 1562248-73-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining a reactive thiophene ring with an aldehyde functional group—make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block in modern chemistry.